Cas no 714916-09-3 ((2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate)

• Product Name: (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate
• CAS No: 714916-09-3
• MF: C₂₄H₁₇NO₈
• MW: 447.393687009811
• CID: 5419821
• Update Time: 2025-10-28

(2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-nitrobenzoate
• 3(2H)-Benzofuranone, 2-[(3,4-dimethoxyphenyl)methylene]-6-[(4-nitrobenzoyl)oxy]-
• (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate

• Inchi： 1S/C24H17NO8/c1-30-19-10-3-14(11-21(19)31-2)12-22-23(26)18-9-8-17(13-20(18)33-22)32-24(27)15-4-6-16(7-5-15)25(28)29/h3-13H,1-2H3
• InChI Key： ZVVQPLWYQPYQOH-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(=O)C3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C1=CC1=CC=C(OC)C(OC)=C1

Additional information on (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate

Compound CAS No 714916-09-3: A Comprehensive Overview

The compound with CAS No 714916-09-3, named as (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate molecular architecture and potential applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with specific targeting capabilities.

The molecular structure of this compound is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The benzofuran moiety is further substituted with a dimethoxyphenyl group at the 2-position and a nitrobenzoate group at the 6-position. These substituents play a crucial role in modulating the electronic properties and bioavailability of the molecule. The presence of the nitro group introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical transformations.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled chemists to optimize the reaction conditions for higher yields and better purity. The synthesis involves a series of carefully designed steps, including Friedel-Crafts acylation, oxidation reactions, and esterification processes. The stereochemistry of the molecule is particularly important, as it determines the compound's biological activity and selectivity.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to interact with specific biological targets, such as protein kinases or nuclear receptors, makes it a valuable candidate for drug design. Additionally, the compound's unique electronic properties make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

Recent studies have also explored the environmental impact of this compound. Researchers have examined its biodegradation pathways under various conditions and assessed its potential toxicity to aquatic organisms. These studies are essential for ensuring that the compound can be safely used in industrial and medical applications without posing risks to ecosystems.

In conclusion, CAS No 714916-09-3, or (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its complex structure and functional groups provide a foundation for innovative research and development efforts. As our understanding of this compound continues to grow, it holds immense potential for advancing both scientific knowledge and practical applications in various industries.